Cas no 37538-67-3 (3H,4H-pyrido[3,2-d]pyrimidin-4-one)
![3H,4H-pyrido[3,2-d]pyrimidin-4-one structure](https://ossimg.kuujia.com/scimg/38000/37538-67-3x500.png)
37538-67-3 structure
Product Name:3H,4H-pyrido[3,2-d]pyrimidin-4-one
CAS No:37538-67-3
MF:C7H5N3O
MW:147.134100675583
MDL:MFCD21364621
CID:296906
PubChem ID:135703334
Update Time:2025-04-19
3H,4H-pyrido[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,2-d]pyrimidin-4(3H)-one
- 1H-pyrido[3,2-d]pyrimidin-4-one
- Pyrido[3,2-d]pyrimidin-4-ol
- 3H-Pyrido[3,2-d]pyrimidin-4-one
- Pyrido[3,2-d]pyrimidin-4(1H)-one (9CI)
- 3H,4H-pyrido[3,2-d]pyrimidin-4-one
- pyrido[3,2-d]pyrimidin-4(1h)-one
- FSKYZRCACCHDGR-UHFFFAOYSA-N
- 4-oxopyridopyrimidine
- Pyrido[3,2-d]pyrimidin-4(3H)one
- FCH964213
- 4806AB
- AB11918
- TZ000951
- AB0039245
- AX823798
- AKOS028108690
- P10231
- SY098509
- A874074
- DTXSID80343508
- EN300-132719
- MFCD02645992
- AKOS024462325
- CS-0037690
- Z3037257396
- AMY13992
- FT-0763107
- 37538-67-3
- AKOS006379364
- GS-0637
- SCHEMBL325051
- DB-069561
- 1,3,5-Triazanaphthalene, 4-hydroxy-
-
- MDL： MFCD21364621
- Inchi： 1S/C7H5N3O/c11-7-6-5(9-4-10-7)2-1-3-8-6/h1-4H,(H,9,10,11)
- InChI Key： FSKYZRCACCHDGR-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC=CN=2)N=CN1
Computed Properties
- Exact Mass: 147.04300
- Monoisotopic Mass: 147.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 0
Experimental Properties
- Density: 1.47
- Melting Point: >300 ºC
- Boiling Point: 346 ºC
- Flash Point: 163 ºC
- PSA: 58.90000
- LogP: 0.73040
3H,4H-pyrido[3,2-d]pyrimidin-4-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3H,4H-pyrido[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H176318-1g |
3H,4H-pyrido[3,2-d]pyrimidin-4-one |
37538-67-3 | 97% | 1g |
¥1224.90 | 2023-09-02 | |
| Alichem | A029195014-1g |
Pyrido[3,2-d]pyrimidin-4(3H)-one |
37538-67-3 | 98% | 1g |
$289.43 | 2023-09-02 | |
| Alichem | A029195014-5g |
Pyrido[3,2-d]pyrimidin-4(3H)-one |
37538-67-3 | 98% | 5g |
$865.20 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P892989-5g |
Pyrido[3,2-d]pyrimidin-4(3H)-one |
37538-67-3 | 98% | 5g |
6,480.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QP536-250mg |
3H,4H-pyrido[3,2-d]pyrimidin-4-one |
37538-67-3 | 98% | 250mg |
1102CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QP536-1g |
3H,4H-pyrido[3,2-d]pyrimidin-4-one |
37538-67-3 | 98% | 1g |
2203.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QP536-100mg |
3H,4H-pyrido[3,2-d]pyrimidin-4-one |
37538-67-3 | 98% | 100mg |
506CNY | 2021-05-08 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0587-10g |
PYRIDO[3,2-D]PYRIMIDIN-4-OL |
37538-67-3 | 95% | 10g |
$1550 | 2023-09-07 | |
| Matrix Scientific | 118788-500mg |
Pyrido[3,2-d]pyrimidin-4-ol, >97% |
37538-67-3 | >97% | 500mg |
$343.00 | 2023-09-06 | |
| Matrix Scientific | 118788-1g |
Pyrido[3,2-d]pyrimidin-4-ol, >97% |
37538-67-3 | >97% | 1g |
$463.00 | 2023-09-06 |
3H,4H-pyrido[3,2-d]pyrimidin-4-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:37538-67-3)3H,4H-pyrido[3,2-d]pyrimidin-4-one
Order Number:A874074
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:41
Price ($):242.0
Email:sales@amadischem.com
3H,4H-pyrido[3,2-d]pyrimidin-4-one Related Literature
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1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impactI. R. Gelling,W. J. Irwin,D. G. Wibberley J. Chem. Soc. B 1969 513
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2. 782. Pyrido[3,2-d]pyrimidin-4(3H)-onesW. J. Irwin,D. G. Wibberley J. Chem. Soc. 1965 4240
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3. Synthesis of pyrido[3,2-d]pyrimidines from 5-aminopyrimidinesW. J. Irwin,D. G. Wibberley J. Chem. Soc. C 1967 1745
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4. Journal: index of subjects, 1965
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5. Journal: index of authors, 1965
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37538-67-3)3H,4H-pyrido[3,2-d]pyrimidin-4-one
Purity:99%
Quantity:5g
Price ($):242.0